Cas no 1806327-59-2 (Methyl 2-cyano-3-methyl-5-nitrobenzoate)

• Product Name: Methyl 2-cyano-3-methyl-5-nitrobenzoate
• CAS No: 1806327-59-2
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 4951429
• Update Time: 2025-05-27

Methyl 2-cyano-3-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-methyl-5-nitrobenzoate

• Inchi： 1S/C10H8N2O4/c1-6-3-7(12(14)15)4-8(9(6)5-11)10(13)16-2/h3-4H,1-2H3
• InChI Key： XZRUJQKBKZUNAA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CC(C)=C1C#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-cyano-3-methyl-5-nitrobenzoate

Research Brief on Methyl 2-cyano-3-methyl-5-nitrobenzoate (CAS: 1806327-59-2) in Chemical Biology and Pharmaceutical Applications

Methyl 2-cyano-3-methyl-5-nitrobenzoate (CAS: 1806327-59-2) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This ester derivative, characterized by its cyano and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's unique structural features make it a valuable scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Methyl 2-cyano-3-methyl-5-nitrobenzoate as a precursor in the synthesis of novel tyrosine kinase inhibitors. The research team demonstrated that derivatives of this compound exhibited promising activity against specific cancer cell lines, with IC50 values in the low micromolar range. The study highlighted the importance of the nitro group in facilitating hydrogen bonding interactions with target proteins, while the cyano group contributed to the compounds' metabolic stability.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis and evaluation of Methyl 2-cyano-3-methyl-5-nitrobenzoate derivatives against multidrug-resistant bacterial strains. The lead compounds showed potent activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 2 μg/mL. Molecular docking studies suggested that these compounds interfere with bacterial cell wall biosynthesis by targeting key enzymes in the peptidoglycan synthesis pathway.

The compound's synthetic utility has also been explored in materials science applications. A 2024 study in ACS Applied Materials & Interfaces demonstrated the use of Methyl 2-cyano-3-methyl-5-nitrobenzoate as a building block for photoactive materials. The researchers developed a series of donor-acceptor systems where the nitrobenzoate moiety served as an electron acceptor, enabling applications in organic photovoltaics and sensors. This interdisciplinary approach highlights the compound's versatility beyond traditional pharmaceutical applications.

From a chemical biology perspective, recent work has focused on understanding the metabolic fate of Methyl 2-cyano-3-methyl-5-nitrobenzoate in biological systems. A 2023 study in Chemical Research in Toxicology employed advanced mass spectrometry techniques to characterize the compound's metabolic pathways in human liver microsomes. The research identified several phase I and phase II metabolites, providing valuable insights for future drug development efforts using this scaffold.

Looking forward, the unique properties of Methyl 2-cyano-3-methyl-5-nitrobenzoate continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems, where the nitro group could serve as a trigger for controlled release in hypoxic tumor environments. Additionally, computational chemistry approaches are being employed to design novel derivatives with improved pharmacological properties, leveraging the compound's well-characterized structure-activity relationships.